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Compound of Interest

Compound Name: Afalanine

Cat. No.: B556424 Get Quote

An essential guide to the safe and compliant disposal of Afalanine (N-Acetyl-DL-

phenylalanine), ensuring minimal environmental impact and adherence to laboratory safety

standards.

For researchers, scientists, and drug development professionals, the proper management and

disposal of chemical waste is a critical component of laboratory operations. This document

provides a comprehensive, step-by-step protocol for the disposal of Afalanine, a derivative of

the amino acid phenylalanine. While specific safety data sheets (SDS) detailing disposal

procedures for Afalanine are not readily available, information from structurally similar

compounds suggests that it is not classified as a hazardous substance.[1][2] Nevertheless, it is

imperative to handle Afalanine with good industrial hygiene and safety practices, treating it as

a standard laboratory chemical waste.[1]

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to wear appropriate personal protective

equipment (PPE). This includes:

Safety glasses with side shields or goggles

Chemically resistant gloves (e.g., nitrile)

A laboratory coat
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Ensure that the handling area is well-ventilated to prevent the inhalation of any dust particles.

In the event of skin or eye contact, flush the affected area with copious amounts of water.

Quantitative Data Summary
The following table summarizes the key chemical and physical properties of Afalanine.

Property Value Source

Molecular Formula C11H13NO3

Molecular Weight 207.23 g/mol

Appearance
White to off-white

powder/crystalline solid

Solubility Soluble in DMSO

Storage Temperature
Powder: -20°C for 3 years; In

solvent: -80°C for 1 year

Step-by-Step Disposal Protocol
The disposal of Afalanine should be managed through your institution's chemical waste

program. The following protocol outlines the necessary steps for proper disposal.

Step 1: Unused or Surplus Material

For unopened, original containers of Afalanine that are no longer needed, the most

environmentally friendly approach is to explore options for redistribution to other research

groups within your institution or to return the product to the supplier.

Step 2: Solid Waste Containment

For residual Afalanine powder and contaminated labware (e.g., weighing boats, filter paper,

gloves):

Carefully transfer all solid waste into a designated, sealable, and chemically compatible

waste container.
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Avoid generating dust during the transfer process.

Do not mix Afalanine waste with other chemical waste streams unless explicitly approved by

your institution's Environmental Health and Safety (EHS) department.

Step 3: Aqueous Solutions (Rinsate)

Given the absence of specific ecotoxicity data, direct drain disposal of aqueous solutions

containing Afalanine should be avoided.

Collect any rinsate from the decontamination of labware into a separate, designated waste

container.

Ensure the container is properly labeled with its contents.

Manage this container as part of your laboratory's chemical waste.

Step 4: Labeling and Storage

Proper labeling is crucial for waste identification and safe handling.

Clearly label the waste container with "Non-Hazardous Chemical Waste" and the full

chemical name, "Afalanine (N-Acetyl-DL-phenylalanine)."

Include the approximate quantity of the waste and the date of accumulation.

Store the sealed container in a designated satellite accumulation area, away from

incompatible materials, until it is ready for pickup.

Step 5: Arranging for Disposal

Contact your institution's EHS department to schedule a pickup for the chemical waste. Provide

them with all the necessary information regarding the waste stream.

Experimental Workflow for Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Afalanine.
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Caption: Disposal workflow for Afalanine waste.
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By adhering to these procedures, laboratory professionals can ensure the safe, compliant, and

environmentally responsible disposal of Afalanine. Always consult your institution's specific

waste management guidelines for final disposal protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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